Cas no 886501-27-5 (2,3-Dichloro-6-fluorobenzylamine)

• Product Name: 2,3-Dichloro-6-fluorobenzylamine
• CAS No: 886501-27-5
• MF: C₇H₆Cl₂FN
• MW: 194.033643245697
• CID: 3142846
• PubChem ID: 17750750
• Update Time: 2025-11-01

2,3-Dichloro-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• (2,3-Dichloro-6-fluorophenyl)methanamine
• AKOS015956884
• JS-4342
• 2,3-Dichloro-6-fluorobenzylamine, AldrichCPR
• MFCD06660174
• 2,3-Dichloro-6-fluorobenzylamine
• DTXSID901281408
• 1-(2,3-DICHLORO-6-FLUOROPHENYL)METHANAMINE
• 2,3-Dichloro-6-fluorobenzenemethanamine
• 886501-27-5
• SCHEMBL1765394

• MDL： MFCD06660174
• Inchi： 1S/C7H6Cl2FN/c8-5-1-2-6(10)4(3-11)7(5)9/h1-2H,3,11H2
• InChI Key： DQKOSZMSZGNUDK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CN)F)Cl

Computed Properties

• Exact Mass: 192.9861327g/mol
• Monoisotopic Mass: 192.9861327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Sensitiveness: Air Sensitive

2,3-Dichloro-6-fluorobenzylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,3-Dichloro-6-fluorobenzylamine

Research Brief on 2,3-Dichloro-6-fluorobenzylamine (CAS: 886501-27-5) in Chemical Biology and Pharmaceutical Applications

2,3-Dichloro-6-fluorobenzylamine (CAS: 886501-27-5) is a fluorinated benzylamine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a building block for novel kinase inhibitors and antimicrobial agents, making it a compound of considerable interest in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,3-Dichloro-6-fluorobenzylamine in the development of selective JAK3 inhibitors. The researchers utilized this compound as a core scaffold to design molecules with improved pharmacokinetic properties and reduced off-target effects. The resulting inhibitors showed promising activity in autoimmune disease models, with one derivative advancing to preclinical development. This work underscores the importance of fluorinated benzylamine derivatives in modern drug design strategies.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of novel quinolone derivatives incorporating 2,3-Dichloro-6-fluorobenzylamine. These compounds exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the low micromolar range. The fluorine substitution at the 6-position was found to be crucial for maintaining membrane permeability while the dichloro pattern contributed to target binding affinity, demonstrating the compound's value in addressing antibiotic resistance challenges.

The metabolic stability and blood-brain barrier permeability of 2,3-Dichloro-6-fluorobenzylamine derivatives have also been investigated in CNS drug development. A recent patent application (WO2023124567) describes its use in creating novel dopamine D3 receptor modulators for treating Parkinson's disease. The fluorinated benzylamine moiety was shown to enhance compound stability against hepatic metabolism while maintaining favorable brain penetration profiles, addressing two major challenges in neuropharmaceutical development.

From a synthetic chemistry perspective, advances in catalytic amination methods have improved the production efficiency of 2,3-Dichloro-6-fluorobenzylamine. A 2024 Nature Catalysis paper reported a copper-catalyzed process that achieves >90% yield with excellent regioselectivity, addressing previous challenges in the large-scale preparation of this valuable intermediate. This technological advancement is expected to facilitate broader exploration of its applications in drug discovery programs.

Looking forward, the unique physicochemical properties imparted by the combination of fluorine and chlorine substitutions on the benzylamine scaffold position 2,3-Dichloro-6-fluorobenzylamine as a privileged structure in medicinal chemistry. Its applications are expanding beyond traditional small molecule drugs into areas such as PROTACs and covalent inhibitors, where its balanced lipophilicity and electronic properties offer distinct advantages. Ongoing research continues to uncover new therapeutic opportunities for this versatile building block in addressing unmet medical needs.